2-((4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(2-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C17H16FN5O2S/c1-25-14-9-5-2-6-11(14)16-21-22-17(23(16)19)26-10-15(24)20-13-8-4-3-7-12(13)18/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: IOCFPZFOGMPDJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(N2N)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H16FN5O2S
• Molecular Weight: 373.4 g/mol

Description

2-((4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C17H16FN5O2S and its molecular weight is 373.41. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research into fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines has indicated their potential as antibacterial agents. Specifically, lamotrigine analogs synthesized from aryl-amination followed by ammonolysis showed interesting activity against several bacteria, including Bacillus subtilis, Streptococcus faecalis, Micrococcus luteus, and Staphylococcus aureus (Alharbi & Alshammari, 2019).

Adenosine Receptor Antagonists

Compounds like 7-N-Acetamide-4-methoxy-2-aminobenzothiazole 4-fluorobenzamide have been identified as potential adenosine receptor antagonists, demonstrating a drug-like and non-xanthine-based approach for the discovery of A2B receptor antagonists (Cheung et al., 2010).

Green Chemistry Synthesis

A study on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate for azo disperse dyes, demonstrates the application of novel catalysts for efficient and environmentally friendly chemical synthesis (Qun-feng, 2008).

Molecular Docking and Drug Design

Investigations into 4-(4-Methoxyphenyl)-2-aminothiazole and 3-(4-methoxyphenyl)-5-aminothiadiazole derivatives have explored their binding affinity and selectivity for human adenosine A3 receptors, highlighting their potential in drug design and molecular docking studies (Jung et al., 2004).

Crystal Structure Analysis

Research on different spatial orientations of amide derivatives on anion coordination reveals insights into molecular structures and interactions, contributing to the understanding of chemical and pharmaceutical properties (Kalita & Baruah, 2010).